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Compound of Interest

Compound Name: Mycro2

Cat. No.: B1677582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Mycro2, a small

molecule inhibitor of the c-Myc/Max protein-protein interaction, in studies involving the MCF-7

human breast cancer cell line. The following sections detail recommended concentrations,

experimental protocols for key assays, and the underlying signaling pathways affected by

Mycro2 treatment.

Data Presentation: Quantitative Effects of Mycro2
on MCF-7 Cells
The following table summarizes the quantitative data regarding the effects of Mycro2 on MCF-

7 cells, including effective concentrations and observed outcomes.
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Effect on
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(siRNA)
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Flow
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Signaling Pathways Modulated by Mycro2 in MCF-7
Cells
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Mycro2 functions by disrupting the heterodimerization of the c-Myc and Max proteins. This

interaction is crucial for c-Myc's function as a transcription factor that regulates a wide array of

genes involved in cell proliferation, growth, and apoptosis. In MCF-7 cells, inhibiting the c-

Myc/Max complex is expected to impact key downstream pathways that control cell cycle

progression and programmed cell death.

The diagram below illustrates the proposed mechanism of action for Mycro2 in MCF-7 cells,

highlighting its inhibitory effect on the c-Myc/Max pathway and the subsequent downstream

consequences on cell cycle regulation and apoptosis.
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Mycro2 Mechanism of Action in MCF-7 Cells
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Experimental Workflow for Mycro2 Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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